Cas no 2138535-69-8 (2-fluoro-2-2-methyl-5-(trifluoromethyl)phenylacetic acid)

2-fluoro-2-2-methyl-5-(trifluoromethyl)phenylacetic acid structure
2138535-69-8 structure
Product Name:2-fluoro-2-2-methyl-5-(trifluoromethyl)phenylacetic acid
CAS No:2138535-69-8
MF:C10H8F4O2
MW:236.162937164307
CID:5601066
PubChem ID:165495843
Update Time:2023-11-25

2-fluoro-2-2-methyl-5-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-2-[2-methyl-5-(trifluoromethyl)phenyl]acetic acid
    • EN300-1139150
    • 2138535-69-8
    • 2-fluoro-2-2-methyl-5-(trifluoromethyl)phenylacetic acid
    • Inchi: 1S/C10H8F4O2/c1-5-2-3-6(10(12,13)14)4-7(5)8(11)9(15)16/h2-4,8H,1H3,(H,15,16)
    • InChI Key: NKJUJNIYSKIDIA-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)C1C=C(C(F)(F)F)C=CC=1C

Computed Properties

  • Exact Mass: 236.04604214g/mol
  • Monoisotopic Mass: 236.04604214g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 37.3Ų

2-fluoro-2-2-methyl-5-(trifluoromethyl)phenylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1139150-0.05g
2-fluoro-2-[2-methyl-5-(trifluoromethyl)phenyl]acetic acid
2138535-69-8 95%
0.05g
$948.0 2023-10-26
Enamine
EN300-1139150-0.1g
2-fluoro-2-[2-methyl-5-(trifluoromethyl)phenyl]acetic acid
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Enamine
EN300-1139150-0.25g
2-fluoro-2-[2-methyl-5-(trifluoromethyl)phenyl]acetic acid
2138535-69-8 95%
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$1038.0 2023-10-26
Enamine
EN300-1139150-0.5g
2-fluoro-2-[2-methyl-5-(trifluoromethyl)phenyl]acetic acid
2138535-69-8 95%
0.5g
$1084.0 2023-10-26
Enamine
EN300-1139150-1.0g
2-fluoro-2-[2-methyl-5-(trifluoromethyl)phenyl]acetic acid
2138535-69-8
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$1543.0 2023-06-09
Enamine
EN300-1139150-2.5g
2-fluoro-2-[2-methyl-5-(trifluoromethyl)phenyl]acetic acid
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Enamine
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2-fluoro-2-[2-methyl-5-(trifluoromethyl)phenyl]acetic acid
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Enamine
EN300-1139150-10.0g
2-fluoro-2-[2-methyl-5-(trifluoromethyl)phenyl]acetic acid
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Enamine
EN300-1139150-1g
2-fluoro-2-[2-methyl-5-(trifluoromethyl)phenyl]acetic acid
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Enamine
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